Cas no 56246-60-7 (7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-)

• Product Name: 7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-
• CAS No: 56246-60-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 349414
• PubChem ID: 11480421
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-
• (6R)-6-methyl-7-oxabicyclo[4.1.0]heptane
• DTXSID30467142
• 56246-60-7
• CTK1F5016

• Inchi： 1S/C7H12O/c1-7-5-3-2-4-6(7)8-7/h6H,2-5H2,1H3/t6?,7-/m1/s1
• InChI Key： FIEKVYPYFQSFTP-COBSHVIPSA-N
• SMILES： O1C2CCCC[C@@]12C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes